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Compound of Interest

Compound Name: 2-(2-Aminopyridin-3-yl)acetic acid

Cat. No.: B178834

For Researchers, Scientists, and Drug Development Professionals

The Janus kinase (JAK) family of enzymes, particularly JAK2, plays a pivotal role in signal
transduction pathways that govern cell growth, differentiation, and immune response.
Dysregulation of the JAK/STAT signaling cascade is a known driver in various
myeloproliferative neoplasms (MPNs) and inflammatory diseases, making JAK2 a critical
therapeutic target. Aminopyridine-based compounds have emerged as a promising class of
small molecule inhibitors targeting the ATP-binding site of JAK2. This guide provides a
comparative analysis of several key aminopyridine derivatives, supported by experimental data,
to aid in ongoing research and drug development efforts.

Data Presentation: Comparative Inhibitory Activity

The following tables summarize the in vitro potency and cellular activity of selected
aminopyridine derivatives against JAK family kinases. These compounds have been developed
and characterized in various studies, demonstrating a range of potencies and selectivities.

Table 1: In Vitro Kinase Inhibitory Activity of Aminopyridine Derivatives
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Selectivit  Selectivit
Compoun JAK1ICso JAK2ICso JAK3ICso Yy y Referenc
dID (nM) (nM) (nM) (JAK1/JA (JAK3/IJA e
K2) K2)
12k - 6 - - - [1][2]
12l - 3 - - - [11[2]
16m-(R) >255 3 >228 >85 >76 [1]
21b 2484 9 1656 276 184 [1]12]13]
A8 193 5 273 38.6 54.6 [4]
Direct
KRC-180 - o - - - [5]
Inhibition
11r - 2.01 104.40 - 51.94 [6]

Note: '-' indicates data not available in the cited sources. ICso values represent the half-
maximal inhibitory concentration.

Table 2: Cellular Activity of Aminopyridine Derivatives

] Cellular ICso
Compound ID Cell Line Assay Type (M) Reference
M
12k HEL Antiproliferative - [1][2]
121 HEL Antiproliferative - [1][2]
o ) Significant
21b HEL Antiproliferative . [1][2][3]
Activity
o ) Suppressed
KRC-180 HEL92.1.7 Antiproliferative [5]
Growth
11r HEL Antiproliferative 1.10 [6]
11r MV4-11 Antiproliferative 0.00943 [6]
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Note: '-' indicates specific ICso value not provided in the abstract. "Significant Activity" and
"Suppressed Growth" are qualitative descriptions from the source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminopyridine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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